Cas no 2229015-52-3 (tert-butyl N-3-amino-2-methyl-2-(2-methylfuran-3-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-methyl-2-(2-methylfuran-3-yl)propylcarbamate
• CAS No: 2229015-52-3
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• CID: 6521428
• PubChem ID: 165693349
• Update Time: 2025-10-29

tert-butyl N-3-amino-2-methyl-2-(2-methylfuran-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-methyl-2-(2-methylfuran-3-yl)propylcarbamate
• EN300-1887201
• tert-butyl N-[3-amino-2-methyl-2-(2-methylfuran-3-yl)propyl]carbamate
• 2229015-52-3

• Inchi： 1S/C14H24N2O3/c1-10-11(6-7-18-10)14(5,8-15)9-16-12(17)19-13(2,3)4/h6-7H,8-9,15H2,1-5H3,(H,16,17)
• InChI Key： YBTHXVQKBCMQNL-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 268.17869263g/mol
• Monoisotopic Mass: 268.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-3-amino-2-methyl-2-(2-methylfuran-3-yl)propylcarbamate

Introduction to Tert-butyl N-3-amino-2-methyl-2-(2-methylfuran-3-yl)propylcarbamate (CAS No. 2229015-52-3)

Tert-butyl N-3-amino-2-methyl-2-(2-methylfuran-3-yl)propylcarbamate, identified by its CAS number 2229015-52-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry and agrochemicals. The structural features of this molecule, particularly the presence of a tert-butyl group, an amino substituent, and a 2-methylfuran moiety, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of tert-butyl N-3-amino-2-methyl-2-(2-methylfuran-3-yl)propylcarbamate have been subjects of extensive study due to its potential utility in the development of novel therapeutic agents. The tert-butyl group, a common protective group in organic synthesis, enhances the stability of the molecule during various chemical reactions, making it a valuable intermediate in multi-step synthetic pathways. Additionally, the amino group provides a site for further functionalization, allowing for the attachment of other pharmacophores that can modulate biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of this compound with greater accuracy. Molecular docking studies have suggested that tert-butyl N-3-amino-2-methyl-2-(2-methylfuran-3-yl)propylcarbamate may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions could potentially lead to the development of new drugs targeting conditions such as inflammation, pain, and neurodegenerative diseases.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. The 2-methylfuran moiety in tert-butyl N-3-amino-2-methyl-2-(2-methylfuran-3-yl)propylcarbamate contributes to its structural complexity and may enhance its binding affinity to biological targets. Heterocycles are known for their ability to mimic natural products and biological molecules, making them ideal candidates for drug discovery. The incorporation of such moieties into drug candidates has been shown to improve pharmacokinetic properties, including solubility and bioavailability.

In vitro studies have begun to explore the potential applications of tert-butyl N-3-amino-2-methyl-2-(2-methylfuran-3-yl)propylcarbamate in various therapeutic areas. Preliminary results indicate that this compound may exhibit inhibitory effects on certain enzymes associated with inflammatory responses. The ability to modulate these pathways could make it a valuable candidate for the development of anti-inflammatory drugs. Furthermore, its structural features suggest potential applications in the treatment of neurological disorders, where modulation of neurotransmitter systems is crucial.

The synthesis of carbamates often involves challenging steps that require careful optimization. However, recent methodologies have improved the efficiency and scalability of carbamate preparation. For instance, transition metal-catalyzed reactions have enabled the formation of carbamate bonds under mild conditions, reducing the need for harsh reagents and solvents. These advancements have made it more feasible to produce complex carbamates like tert-butyl N-3-amino-2-methyl-2-(2-methylfuran-3-yl)propylcarbamate on a larger scale.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Carbamates remain a cornerstone in this effort due to their versatility and efficacy. The unique structural features of tert-butyl N-3-amino-2-methyl-2-(2-methylfuran-3-yll)propylcarbamate, including its tert-butyl and amino substituents, make it an attractive candidate for further investigation. As our understanding of biological pathways grows, so does the potential for this compound to contribute to novel drug therapies.

In conclusion, tert-butyl N-3-amino--methyl--(--)methylfuran-- propyIcarbamate (CAS No. 2229015--52--) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it a valuable candidate for further study. As research continues to uncover new applications for this compound, it is likely that it will play an important role in the development of next-generation therapeutic agents.